Cas no 2171281-87-9 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid)

• Product Name: (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid
• CAS No: 2171281-87-9
• MF: C₂₆H₃₂N₂O₅S
• MW: 484.607686042786
• CID: 5995696
• PubChem ID: 165803249
• Update Time: 2025-05-19

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid
• 2171281-87-9
• EN300-1479586
• (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]hexanoic acid

• Inchi： 1S/C26H32N2O5S/c1-3-4-13-23(25(30)31)27-24(29)22(14-15-34-2)28-26(32)33-16-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21-23H,3-4,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t22-,23-/m0/s1
• InChI Key： CKMDWSGSUDFDEN-GOTSBHOMSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(=O)O)CCCC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 484.20319330g/mol
• Monoisotopic Mass: 484.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 130Ų

Additional information on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid

Research Brief on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid (CAS: 2171281-87-9)

In recent years, the compound (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid (CAS: 2171281-87-9) has gained significant attention in the field of chemical biology and pharmaceutical research. This Fmoc-protected amino acid derivative serves as a crucial building block in peptide synthesis, particularly for the development of novel therapeutic agents. The presence of both the Fmoc protecting group and the methylsulfanyl moiety makes this compound particularly valuable for solid-phase peptide synthesis (SPPS) and other advanced bioconjugation techniques.

Recent studies have demonstrated the compound's utility in the synthesis of complex peptide architectures, including cyclic peptides and peptidomimetics. A 2023 publication in the Journal of Medicinal Chemistry highlighted its use in creating constrained peptide scaffolds that show enhanced stability against proteolytic degradation. The methylsulfanyl group has been shown to participate in unique chemical transformations, enabling the introduction of diverse functional groups at later stages of synthesis.

From a pharmacological perspective, derivatives synthesized using 2171281-87-9 have shown promising activity against various biological targets. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of potent protease inhibitors incorporating this building block, with IC50 values in the low nanomolar range. The compound's structural features appear to contribute to improved target binding affinity and metabolic stability of the resulting peptides.

The synthesis and characterization of 2171281-87-9 have been extensively studied, with recent advances focusing on optimizing its production scale and purity. A 2024 study in Organic Process Research & Development described an improved synthetic route that achieves >99% purity while reducing environmental impact through greener chemistry approaches. This development is particularly significant given the growing demand for high-quality peptide building blocks in drug discovery programs.

Looking forward, researchers anticipate expanding applications of this compound in areas such as targeted drug delivery, where its chemical handles can be utilized for conjugation with various payloads. Ongoing clinical trials involving peptides derived from 2171281-87-9 suggest its potential translation into therapeutic candidates within the next 3-5 years. The compound's versatility continues to make it a valuable tool in both academic and industrial settings for advancing peptide-based medicinal chemistry.